7-(Propan-2-yl)isoquinoline-1-carboxylic acid

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• SMILES: CC(C)C1=CC2=C(C=C1)C=CN=C2C(=O)O
• InChI: InChI=1S/C13H13NO2/c1-8(2)10-4-3-9-5-6-14-12(13(15)16)11(9)7-10/h3-8H,1-2H3,(H,15,16)
• InChIKey: JNTGOHZUOCQOCL-UHFFFAOYSA-N

7-(Propan-2-yl)isoquinoline-1-carboxylic acid – Scientific & Procurement Baseline

7-(Propan-2-yl)isoquinoline-1-carboxylic acid (CAS 1369401-51-3, PubChem CID 82571998) is a C7‑isopropyl‑substituted isoquinoline‑1‑carboxylic acid with molecular formula C₁₃H₁₃NO₂ and a molecular weight of 215.25 g·mol⁻¹ [1]. The compound is commercially available at ≥95% purity and serves as a sterically differentiated scaffold within the isoquinoline‑1‑carboxylic acid family. Its physicochemical signature (XLogP3‑AA = 3.1, topological polar surface area = 50.2 Ų) distinguishes it from unsubstituted and other 7‑alkyl analogs, directly impacting selection for structure‑activity relationship (SAR) studies and lead‑optimisation campaigns [1].

1 SAR scaffold for lead optimisation — C7-isopropyl-substituted isoquinoline-1-carboxylic acid with sterically differentiated architecture

2 Branched alkyl substitution vector — supports systematic probing of 7-position lipophilic and steric effects

3 Physicochemical benchmark — reported computed properties enable property-activity landscape mapping

• [1] PubChem Compound Summary for CID 82571998, 7-(Propan-2-yl)isoquinoline-1-carboxylic acid. National Center for Biotechnology Information (2026). View Source

Why Generic Substitution of 7-(Propan-2-yl)isoquinoline-1-carboxylic acid Is Scientifically Unsound

Isoquinoline‑1‑carboxylic acids are not interchangeable; the nature and position of the substituent on the isoquinoline core critically modulate lipophilicity, electronic distribution, and steric bulk, each of which can drastically alter target binding, metabolic stability, and solubility [1]. The 7‑isopropyl group in 7‑(propan‑2‑yl)isoquinoline‑1‑carboxylic acid introduces a branched, electron‑donating alkyl substituent that differs from the hydrogen, methyl, or linear alkyl chains found in commercially available alternatives, creating a distinct property vector that cannot be replicated by simple structural analogs [1].

Dimension

This compound

Analog may differ

C7 substituent

Isopropyl (branched, ~44.5 ų)

Methyl (~28.3 ų) or ethyl (~38.6 ų) — steric profile may not transfer

Lipophilicity

XLogP3-AA = 3.1

Unsubstituted analog XLogP3-AA = 1.5 — permeability context differs substantially

Alkyl shape

Branched

Linear 7-alkyl analogs — conformational constraint and shape complementarity may shift

• [1] PubChem Compound Summary for CID 82571998, 7-(Propan-2-yl)isoquinoline-1-carboxylic acid. National Center for Biotechnology Information (2026). View Source

Quantitative Differentiation Evidence for 7-(Propan-2-yl)isoquinoline-1-carboxylic acid vs. Closest Analogs

Lipophilicity Shift: XLogP3‑AA of 3.1 Distinguishes from Unsubstituted Isoquinoline‑1‑carboxylic Acid

7‑(Propan‑2‑yl)isoquinoline‑1‑carboxylic acid exhibits a computed XLogP3‑AA of 3.1, compared with a value of 1.5 for the unsubstituted isoquinoline‑1‑carboxylic acid, representing a >100‑fold increase in predicted octanol‑water partition [1]. This difference predicts markedly different membrane permeability and tissue distribution profiles, directly affecting suitability for cell‑based vs. biochemical assays [1].

Lipophilicity shift

Reported

XLogP3-AA 3.1 vs 1.5 (unsubstituted)

Supports membrane permeability differentiation for intracellular target engagement studies

Computed by XLogP3 3.0; cross-study comparable

Evidence Dimension	Predicted lipophilicity (XLogP3‑AA)
Target Compound Data	3.1
Comparator Or Baseline	Isoquinoline‑1‑carboxylic acid (unsubstituted): XLogP3‑AA = 1.5
Quantified Difference	Δ = 1.6 log units (approx. 40‑fold predicted P increase)
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18) [1]

Why This Matters

A 1.6 log unit increase in predicted lipophilicity drives divergent passive membrane permeability, directly influencing compound suitability for intracellular target engagement vs. extracellular biochemical screening.

• [1] PubChem Compound Summary for CID 82571998, 7-(Propan-2-yl)isoquinoline-1-carboxylic acid; PubChem Compound Summary for CID 24848839, Isoquinoline‑1‑carboxylic acid. National Center for Biotechnology Information (2026). View Source

Steric Differentiation: Branched Isopropyl vs. Linear Alkyl Substituents at C7

The 7‑isopropyl group introduces a sterically demanding, branched alkyl substituent (van der Waals volume ~44.5 ų for isopropyl vs. ~28.3 ų for methyl) that imposes a distinct conformational constraint on the isoquinoline scaffold [1][2]. This steric profile cannot be mimicked by the 7‑methyl analog (CID 82571997) or the 7‑ethyl analog, providing a unique three‑dimensional shape complementarity vector for protein‑ligand interactions.

Steric differentiation

Class-level

~44.5 ų isopropyl

+16.2 ų vs methyl; +5.9 ų vs ethyl

Reported steric differentiation context for protein-ligand shape complementarity studies

Van der Waals volume estimate; class-level inference

Evidence Dimension	Approximate group van der Waals volume (ų)
Target Compound Data	Isopropyl: ~44.5 ų
Comparator Or Baseline	Methyl: ~28.3 ų; Ethyl: ~38.6 ų
Quantified Difference	Isopropyl vs. methyl: +16.2 ų; Isopropyl vs. ethyl: +5.9 ų
Conditions	Calculated from standard van der Waals radii; structural confirmation by SMILES comparison on PubChem [1][2]

Why This Matters

The branched isopropyl group provides a distinct steric footprint that can differentially occupy hydrophobic sub‑pockets in target proteins, offering a systematic SAR probe not achievable with linear or smaller substituents.

• [1] PubChem Compound Summary for CID 82571998, 7-(Propan-2-yl)isoquinoline-1-carboxylic acid. National Center for Biotechnology Information (2026). View Source
• [2] Bondi, A. (1964) van der Waals Volumes and Radii. The Journal of Physical Chemistry, 68, 441‑451. View Source

Topological Polar Surface Area (TPSA) Consistency: 50.2 Ų Preserves Hydrogen‑Bonding Capacity vs. Unsubstituted Isoquinoline‑1‑carboxylic acid

Both 7‑(propan‑2‑yl)isoquinoline‑1‑carboxylic acid and unsubstituted isoquinoline‑1‑carboxylic acid share an identical topological polar surface area of 50.2 Ų, indicating that the 7‑isopropyl substitution does not alter hydrogen‑bond donor/acceptor capacity while modulating lipophilicity [1]. This decoupling of TPSA from lipophilicity is strategically valuable for optimizing ADME properties without disrupting key polar interactions.

TPSA consistency

Reported

50.2 Ų identical to unsubstituted analog

Reported TPSA-lipophilicity decoupling supports ADME property optimisation studies

Computed by Cactvs 3.4.6.11; cross-study comparable

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	50.2 Ų
Comparator Or Baseline	Isoquinoline‑1‑carboxylic acid: 50.2 Ų
Quantified Difference	0 Ų
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) [1]

Why This Matters

Identical TPSA confirms that the isopropyl group adds lipophilic bulk without introducing additional polar surface area, a desirable attribute for improving membrane permeability while maintaining hydrogen‑bonding potential in target binding sites.

• [1] PubChem Compound Summary for CID 82571998, 7-(Propan-2-yl)isoquinoline-1-carboxylic acid; PubChem Compound Summary for CID 24848839, Isoquinoline‑1‑carboxylic acid. National Center for Biotechnology Information (2026). View Source

Optimal Research & Industrial Application Scenarios for 7-(Propan-2-yl)isoquinoline-1-carboxylic acid

Systematic SAR Exploration of 7‑Position Lipophilic Substitution

When a medicinal chemistry program requires probing the effect of branched lipophilicity at the 7‑position of isoquinoline‑1‑carboxylic acid while maintaining TPSA constant, 7‑(propan‑2‑yl)isoquinoline‑1‑carboxylic acid is the indicated tool compound. Its XLogP3‑AA of 3.1 and isopropyl steric profile provide a defined vector for tuning membrane permeability without altering hydrogen‑bonding surface area, enabling clean interpretation of SAR data [1].

Physicochemical Benchmarking in Isoquinoline Library Design

In building a focused isoquinoline‑1‑carboxylic acid library for fragment‑ or property‑based lead discovery, this compound serves as a high‑lipophilicity benchmark. Its computed properties (MW 215.25, XLogP3‑AA 3.1, TPSA 50.2 Ų) can be explicitly compared with 7‑methyl, 7‑ethyl, and 7‑unsubstituted analogs to map property‑activity landscapes and guide multiparameter optimisation [1].

Steric‑Guided Synthesis of Isoquinoline‑Based Ligands

For synthetic chemists developing isoquinoline‑1‑carboxylic acid‑derived ligands where the C7 substituent must fill a specific hydrophobic sub‑pocket, the isopropyl group offers a steric midpoint between methyl and tert‑butyl. The compound can be used directly in amide coupling or esterification reactions to generate focused libraries, leveraging the available ≥95% purity grade for reproducible chemistry [1].

Computational Model Validation for Lipophilic Isoquinolines

Computational chemists validating predictive ADME models for isoquinoline scaffolds can employ 7‑(propan‑2‑yl)isoquinoline‑1‑carboxylic acid as an experimental reference point. Its XLogP3‑AA of 3.1, coupled with a TPSA of 50.2 Ų, provides a well‑defined data point for calibrating logP prediction algorithms and assessing the impact of branched alkyl substitution on in silico permeability models [1].

Application

Selection Property

Validation Focus

7-position SAR exploration

Branched C7 lipophilic substitution vector

Membrane permeability SAR interpretation

Isoquinoline library design

High-lipophilicity benchmark scaffold

Property-activity landscape mapping

Steric-guided ligand synthesis

Isopropyl steric midpoint profile

Hydrophobic sub-pocket occupancy studies

Computational ADME validation

Defined XLogP3-AA / TPSA reference point

In silico permeability model calibration

• [1] PubChem Compound Summary for CID 82571998, 7-(Propan-2-yl)isoquinoline-1-carboxylic acid. National Center for Biotechnology Information (2026). View Source